2-((2-Chlorobenzyl)sulfonyl)-4-methyl-6,7-dihydro-5H-cyclopenta(d)pyrimidine

• IUPAC Name: 2-[(2-chlorophenyl)methylsulfonyl]-4-methyl-6,7-dihydro-5H-cyclopenta[d]pyrimidine
• InChI: InChI=1S/C15H15ClN2O2S/c1-10-12-6-4-8-14(12)18-15(17-10)21(19,20)9-11-5-2-3-7-13(11)16/h2-3,5,7H,4,6,8-9H2,1H3
• InChI Key: PKDYEQJIQDWHRT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2CCCC2=NC(=N1)S(=O)(=O)CC3=CC=CC=C3Cl
• Molecular Formula: C15H15ClN2O2S
• Molecular Weight: 322.8 g/mol
• CAS No.: 477852-11-2

Description

2-((2-Chlorobenzyl)sulfonyl)-4-methyl-6,7-dihydro-5H-cyclopenta(d)pyrimidine is a useful research compound. Its molecular formula is C15H15ClN2O2S and its molecular weight is 322.81. The purity is usually 95%.
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Scientific Research Applications

Hydrogen-Bonded Chain Structures

A study by Portilla et al. (2005) focused on the molecular structures of various pyrimidine derivatives, including those closely related to the target compound. They discovered that these molecules form chains linked by C-H...pi(arene) hydrogen bonds, a structural characteristic that could have implications in materials science and crystal engineering (Portilla et al., 2005).

Synthesis and Biological Activity

Tugcu and Turhan (2018) described the synthesis of new substituted pyrimidine derivatives through one-pot three-component reactions. These derivatives, similar to the compound , are considered to have potential biological activity, which might be explored for pharmaceutical applications (Tugcu & Turhan, 2018).

Nonlinear Optical Exploration

Hussain et al. (2020) conducted a study on phenyl pyrimidine derivatives, analyzing their structural parameters and nonlinear optical (NLO) properties. This research suggests the potential use of such compounds, including those structurally similar to the target molecule, in optoelectronic and high-tech applications (Hussain et al., 2020).

Molecular Docking and Chemotherapeutic Potential

Alzoman et al. (2015) performed a spectroscopic investigation of a closely related compound, highlighting its potential as a chemotherapeutic agent. Molecular docking results indicated inhibitory activity against certain targets, suggesting its possible use in medical research (Alzoman et al., 2015).

Antiviral and Antitumor Activity

Research on pyrimidine derivatives has indicated their potential in antiviral and antitumor applications. For example, Severina et al. (2019) explored the anticonvulsant activity of certain pyrimidine derivatives, which could provide insights into similar applications for the compound of interest (Severina et al., 2019).